1-(3-(dimethylamino)propyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[3-(dimethylamino)propyl]-3-(furan-2-carbonyl)-4-hydroxy-2-(4-propan-2-yloxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H28N2O5/c1-15(2)30-17-10-8-16(9-11-17)20-19(21(26)18-7-5-14-29-18)22(27)23(28)25(20)13-6-12-24(3)4/h5,7-11,14-15,20,27H,6,12-13H2,1-4H3
• InChI Key: SJHFEGIBWGXHIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN(C)C)O)C(=O)C3=CC=CO3
• Molecular Formula: C23H28N2O5
• Molecular Weight: 412.5 g/mol

Description

1-(3-(dimethylamino)propyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H28N2O5 and its molecular weight is 412.486. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Diversity

The compound 1-(3-(Dimethylamino)propyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(4-isopropoxyphenyl)-1H-pyrrol-2(5H)-one represents a structurally complex chemical entity that can serve as a precursor or intermediate in the synthesis of a wide variety of heterocyclic compounds. It can undergo various alkylation and ring closure reactions to generate a structurally diverse library of compounds, including ketones, pyrrole, and indoles, showcasing its versatility in synthetic organic chemistry (G. Roman, 2013).

Computational Studies and Chemical Interactions

The furan and pyrrole moieties within the structure allow for intricate computational studies and analysis. For instance, the synthesis of pyrrole chalcone derivatives and their computational analysis provide insights into the electronic descriptors, quantum theory of atoms in molecules (QTAIM), and vibrational analysis, highlighting the compound's potential in the development of new materials and as a subject for theoretical chemistry research (R. N. Singh, Poonam Rawat, S. Sahu, 2014).

Antimicrobial Applications

Derivatives of the compound, especially those incorporating pyrrole structures, have been explored for their antimicrobial properties. Novel substituted pyrrole derivatives have been synthesized and demonstrated in vitro antibacterial activity, suggesting the compound's utility in designing new antimicrobial agents (Abhishek Kumar, Pankaj Kumar, Fathima Nihana, 2017).